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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 2-

Hydroxymethylbenzoic acid (CAS No. 612-20-4). The information is compiled from various

safety data sheets (SDS) and toxicological databases to ensure a comprehensive

understanding of the potential hazards and the necessary precautions for its use in a laboratory

or manufacturing setting.

Hazard Identification and Classification
2-Hydroxymethylbenzoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these classifications to handle the compound appropriately.

GHS Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

[3][4]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.[1][2][3][4]
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Signal Word: Warning[1][2][4][5][6]

Hazard Pictogram:

Exclamation Mark (GHS07)[2]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][5]

H335: May cause respiratory irritation.[1][2][3][4][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Hydroxymethylbenzoic acid is

essential for safe storage and handling.

Property Value Reference

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [1]

Appearance Off-white solid [6]

Melting Point 127 - 128 °C [4]

Solubility 4.28 mg/mL at 20 °C [4]

Flash Point No data available [5]

Autoignition Temperature No data available
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Toxicological Information
While specific quantitative toxicity data for 2-Hydroxymethylbenzoic acid is limited, the GHS

classification provides a strong indication of its potential health effects. The classification of

"Acute Toxicity, Oral (Category 4)" suggests an oral LD50 value in rats between 300 and 2000

mg/kg.

For context, toxicological data for closely related compounds are presented below. It is

important to note that this data is for analogous substances and should be used for estimation

purposes only.

Substance Test Route Species Value Reference

Benzoic acid LD50 Oral Rat
1700-3040

mg/kg
[7]

Benzoic acid LD50 Dermal Rabbit
>10000

mg/kg

Benzoic acid,

2-hydroxy-,

phenylmethyl

ester

LD50 Oral Rat
2227 mg/kg

bw
[8]

Summary of Health Effects:

Inhalation: May cause respiratory tract irritation.[5][8]

Skin Contact: Causes skin irritation.[1][5][8]

Eye Contact: Causes serious eye irritation.[1][5][8]

Ingestion: Harmful if swallowed.[1][8]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Hydroxymethylbenzoic

acid are not readily available in the public domain. However, standardized OECD guidelines
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are typically followed for determining GHS classifications. For instance:

Acute Oral Toxicity: OECD Guideline 423 (Acute Oral toxicity - Acute Toxic Class Method) is

a common protocol. This method involves administering the substance to a group of fasted

animals (usually rats) in a stepwise procedure. The number of animals that die within a

specified period is observed to determine the LD50 value.

Skin Irritation: OECD Guideline 404 (Acute Dermal Irritation/Corrosion) is used. The

substance is applied to the shaved skin of an animal (typically a rabbit) and the site is

observed for signs of erythema and edema over a period of days.

Eye Irritation: OECD Guideline 405 (Acute Eye Irritation/Corrosion) is the standard method.

The substance is instilled into the eye of an animal (usually a rabbit) and the eye is

examined for corneal opacity, iritis, and conjunctivitis.

First Aid Measures
In the event of exposure to 2-Hydroxymethylbenzoic acid, the following first aid measures

should be taken immediately.
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Exposure to 2-Hydroxymethylbenzoic Acid

Immediate Actions

Medical Attention

Inhalation

Move to fresh air.

Call a POISON CENTER or doctor/physician.

Skin Contact

Wash with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Ingestion

Rinse mouth with water.

If not breathing, give artificial respiration.

Consult a physician.

Remove contaminated clothing.

If irritation persists

Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Hydroxymethylbenzoic acid.

General Advice: In all cases, consult a physician and show them the safety data sheet.[5][8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[1][5][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[1][5][8]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[1]

[5][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor for treatment advice.[1][8]

Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure.

Handling:

Avoid contact with skin and eyes.[1][8]

Avoid formation of dust and aerosols.[1][8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Wear appropriate personal protective equipment (PPE).[1][5]

Wash hands thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the work area.[1]

Storage:

Keep the container tightly closed.[1][5]

Store in a dry, cool, and well-ventilated place.[1][5][6]

Store locked up.[1][5]

Keep away from heat and sources of ignition.[1]

Store away from incompatible materials such as strong oxidizing agents.
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Personal Protective Equipment (PPE) and Fire
Safety
The use of appropriate PPE and knowledge of fire safety procedures are mandatory when

working with 2-Hydroxymethylbenzoic acid.
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Personal Protective Equipment (PPE)

Fire Safety

Safety glasses with side-shields or goggles

Chemical-resistant gloves (e.g., nitrile rubber)

Lab coat or impervious clothing

Dust mask or respirator (if dust is generated)

Suitable: Water spray, alcohol-resistant foam, dry chemical, carbon dioxide

Unsuitable: Do not use a heavy water stream

Hazardous Combustion Products: Carbon oxides (CO, CO₂)

Wear self-contained breathing apparatus (SCBA) and full protective gear

PPE Requirements

Firefighting Measures

Click to download full resolution via product page

Caption: PPE recommendations and fire safety measures for 2-Hydroxymethylbenzoic acid.
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][8]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][8]

Specific Hazards: Thermal decomposition can produce carbon monoxide and carbon

dioxide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][5]

Accidental Release Measures
In case of a spill or accidental release, follow these procedures:

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust.

Wear appropriate PPE.[1][8]

Environmental Precautions: Prevent the material from entering drains or waterways.[1][8]

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[7][8]

Disposal Considerations
Dispose of 2-Hydroxymethylbenzoic acid and its containers in accordance with local, regional,

and national regulations. Do not dispose of it in the sewer system.[1][5]
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This technical guide is intended to provide comprehensive safety and handling information for

2-Hydroxymethylbenzoic acid. It is imperative that all users of this chemical are thoroughly

trained in its proper handling and are aware of the potential hazards. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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